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Compound of Interest

Compound Name: Xylose-180

Cat. No.: B12394472

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and operational excellence. This
guide provides essential, step-by-step procedures for the safe and compliant disposal of
Xylose-180, a non-radioactive, stable isotope-labeled sugar. Understanding the nature of this
compound is the first step toward its appropriate handling and disposal.

Xylose-180 is a form of xylose in which the common oxygen-16 isotope has been replaced
with the stable, non-radioactive oxygen-18 isotope.[1][2][3] This isotopic labeling does not alter
the chemical properties of the molecule in a way that necessitates special disposal precautions
beyond those for standard D-xylose.[4][5] Safety Data Sheets (SDS) for D-xylose classify it as
a non-hazardous substance that is readily biodegradable.

Key Chemical and Physical Properties

For easy reference, the following table summarizes the key properties of D-xylose.
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Property Value

Appearance White crystalline powder
Molecular Formula CsH100s

Molecular Weight ~150.13 g/mol

Solubility Soluble in water
Biodegradability Readily biodegradable

Standard Disposal Protocol for Xylose-180

The disposal of Xylose-180 should follow the same protocols as for non-labeled xylose,
adhering to local and institutional regulations for non-hazardous chemical waste.

Experimental Protocol for Disposal:

« Initial Assessment: Confirm that the Xylose-180 waste is not mixed with any hazardous
materials, such as flammable solvents, corrosive chemicals, or radioactive compounds. If it
is mixed, the disposal procedure for the hazardous component takes precedence.

o Small Quantities (Solid Form): For small quantities of solid Xylose-180, if permitted by your
institution's safety guidelines, it can be disposed of in the regular laboratory trash destined
for landfill.

e Aqueous Solutions:

Neutralization: Ensure the pH of the aqueous solution is between 6 and 8. Adjust with a

[¢]

mild acid or base if necessary.

o Dilution: Dilute the solution with a significant volume of water. A general guideline is a 1:20
ratio of the chemical solution to water.

o Sink Disposal: If permitted by your institution's Environmental Health and Safety (EHS)
department, the diluted, neutralized solution can be poured down a designated laboratory
sink with copious amounts of running water. This practice is generally acceptable due to
the biodegradable nature of xylose.
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» Large Quantities: For larger quantities of solid or dissolved Xylose-180, it is best practice to
consult your institution's EHS department for specific guidance. They may recommend
collection for disposal via a licensed chemical waste contractor.

o Container Disposal:

[e]

Thoroughly rinse empty containers that held Xylose-180 with water.

o

The first rinseate should be collected and disposed of as aqueous chemical waste,
following the procedure outlined above.

o

Subsequent rinses can be disposed of down the drain.

[¢]

Deface or remove the label from the empty container before placing it in the appropriate
recycling or solid waste stream.

Disposal Decision Pathway

The following diagram illustrates the decision-making process for the proper disposal of
Xylose-180.
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Xylose-180 Disposal Pathway

Start: Xylose-180 Waste

Is the waste mixed with
hazardous materials?

es No

Is the waste solid or aqueous?

Follow disposal protocol for the

Solid Aqueous
hazardous component. .

Follow aqueous disposal protocol:
Dispose in regular lab trash 1. Neutralize
(if permitted). 2. Dilute
3. Sink Disposal (if permitted)

Is it a large quantity?
es

Consult Environmental Health & Safety (EHS)
for guidance.

End of Disposal Process

Click to download full resolution via product page

Caption: Decision pathway for the proper disposal of Xylose-180.
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By following these procedures, laboratory professionals can ensure the safe and
environmentally responsible disposal of Xylose-180, contributing to a culture of safety and
compliance within their research environments. Always prioritize consulting your institution's
specific waste disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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